Cas no 10514-62-2 (2-Methyl-2-(2-nitrophenoxy)propanoic acid)

• Product Name: 2-Methyl-2-(2-nitrophenoxy)propanoic acid
• CAS No: 10514-62-2
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• MDL: MFCD01695521
• CID: 178861
• Update Time: 2025-05-19

2-Methyl-2-(2-nitrophenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(2-nitrophenoxy)propanoic acid
• Propanoic acid,2-methyl-2-(2-nitrophenoxy)-
• 2-methyl-2-(2-nitrophenoxy)propionic acid
• 2-methyl-2-(2-nitro-phenoxy)-propionic acid
• 2-Methyl-2-(o-nitrophenoxy)propionic
• AC1L4XHF
• Acide (o-nitrophenoxy)-2 methyl-2 propionique [French]
• BRN 2532185
• Propionic acid, 2-methyl-2-(o-nitrophenoxy)-
• SureCN8690865
• α-(2-Nitro-phenoxy)-isobuttersaeure
• α-(2-nitro-phenoxy)-isobutyric acid
• AKOS B013938
• CHEMBRDG-BB 3013938
• ART-CHEM-BB B013938
• 2-Methyl-2-(o-nitrophenoxy)propionic acid
• 2-methyl-2-(2-nitrophenoxy)propanoic acid(SALTDATA: FREE)

• MDL： MFCD01695521
• Inchi： 1S/C10H11NO5/c1-10(2,9(12)13)16-8-6-4-3-5-7(8)11(14)15/h3-6H,1-2H3,(H,12,13)
• InChI Key： ONPMYXAEDVOABR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 225.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 92.35000
• LogP: 2.36000

2-Methyl-2-(2-nitrophenoxy)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Methyl-2-(2-nitrophenoxy)propanoic acid

Recent Advances in the Study of 2-Methyl-2-(2-nitrophenoxy)propanoic acid (CAS: 10514-62-2)

2-Methyl-2-(2-nitrophenoxy)propanoic acid (CAS: 10514-62-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitroaromatic and carboxylic acid functional groups, has been the subject of recent studies due to its potential applications in drug development and biochemical pathways modulation. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of 2-Methyl-2-(2-nitrophenoxy)propanoic acid to improve its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that utilizes a palladium-catalyzed coupling reaction, resulting in a higher yield (85%) compared to traditional methods. This advancement is critical for scaling up production for further pharmacological testing.

The biological activity of 2-Methyl-2-(2-nitrophenoxy)propanoic acid has been investigated in the context of its anti-inflammatory and antioxidant properties. In vitro studies have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its antioxidant activity was demonstrated through the scavenging of reactive oxygen species (ROS) in cellular models, highlighting its dual functionality.

Further research has explored the mechanism of action of 2-Methyl-2-(2-nitrophenoxy)propanoic acid at the molecular level. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound interacts with the NF-κB signaling pathway, thereby modulating inflammatory responses. This finding provides a mechanistic basis for its observed anti-inflammatory effects and opens new avenues for targeted drug design.

In addition to its anti-inflammatory properties, 2-Methyl-2-(2-nitrophenoxy)propanoic acid has shown promise in the treatment of neurodegenerative diseases. Preclinical studies in animal models of Alzheimer's disease have demonstrated that the compound reduces amyloid-beta plaque formation and improves cognitive function. These results, published in Neuropharmacology (2023), suggest its potential as a neuroprotective agent, although further clinical trials are needed to validate these findings.

The pharmacokinetic profile of 2-Methyl-2-(2-nitrophenoxy)propanoic acid has also been a focus of recent research. Studies indicate that the compound has good oral bioavailability and a favorable half-life, making it a suitable candidate for oral administration. However, challenges such as metabolic stability and tissue distribution require further optimization to enhance its therapeutic efficacy.

In conclusion, 2-Methyl-2-(2-nitrophenoxy)propanoic acid (CAS: 10514-62-2) represents a promising compound with diverse biological activities and therapeutic potential. Recent advancements in its synthesis, mechanistic understanding, and preclinical applications underscore its relevance in chemical biology and pharmaceutical research. Future studies should focus on clinical translation and addressing remaining pharmacokinetic challenges to fully realize its therapeutic benefits.